Cas no 1251346-80-1 (1-[2-(2,2,2-trifluoroethoxy)ethyl]-1H-pyrazol-4-amine)
1-[2-(2,2,2-trifluoroethoxy)ethyl]-1H-pyrazol-4-amine Chemical and Physical Properties
Names and Identifiers
-
- EN300-804602
- 1-[2-(2,2,2-trifluoroethoxy)ethyl]-1H-pyrazol-4-amine
- 1251346-80-1
- AKOS010751847
-
- Inchi: 1S/C7H10F3N3O/c8-7(9,10)5-14-2-1-13-4-6(11)3-12-13/h3-4H,1-2,5,11H2
- InChI Key: HIUMZJKTXBAEKU-UHFFFAOYSA-N
- SMILES: FC(COCCN1C=C(C=N1)N)(F)F
Computed Properties
- Exact Mass: 209.07759644g/mol
- Monoisotopic Mass: 209.07759644g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 53.1Ų
1-[2-(2,2,2-trifluoroethoxy)ethyl]-1H-pyrazol-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-804602-0.05g |
1-[2-(2,2,2-trifluoroethoxy)ethyl]-1H-pyrazol-4-amine |
1251346-80-1 | 95.0% | 0.05g |
$587.0 | 2025-02-21 | |
| Enamine | EN300-804602-0.1g |
1-[2-(2,2,2-trifluoroethoxy)ethyl]-1H-pyrazol-4-amine |
1251346-80-1 | 95.0% | 0.1g |
$615.0 | 2025-02-21 | |
| Enamine | EN300-804602-0.25g |
1-[2-(2,2,2-trifluoroethoxy)ethyl]-1H-pyrazol-4-amine |
1251346-80-1 | 95.0% | 0.25g |
$642.0 | 2025-02-21 | |
| Enamine | EN300-804602-0.5g |
1-[2-(2,2,2-trifluoroethoxy)ethyl]-1H-pyrazol-4-amine |
1251346-80-1 | 95.0% | 0.5g |
$671.0 | 2025-02-21 | |
| Enamine | EN300-804602-1.0g |
1-[2-(2,2,2-trifluoroethoxy)ethyl]-1H-pyrazol-4-amine |
1251346-80-1 | 95.0% | 1.0g |
$699.0 | 2025-02-21 | |
| Enamine | EN300-804602-2.5g |
1-[2-(2,2,2-trifluoroethoxy)ethyl]-1H-pyrazol-4-amine |
1251346-80-1 | 95.0% | 2.5g |
$1370.0 | 2025-02-21 | |
| Enamine | EN300-804602-5.0g |
1-[2-(2,2,2-trifluoroethoxy)ethyl]-1H-pyrazol-4-amine |
1251346-80-1 | 95.0% | 5.0g |
$2028.0 | 2025-02-21 | |
| Enamine | EN300-804602-10.0g |
1-[2-(2,2,2-trifluoroethoxy)ethyl]-1H-pyrazol-4-amine |
1251346-80-1 | 95.0% | 10.0g |
$3007.0 | 2025-02-21 |
1-[2-(2,2,2-trifluoroethoxy)ethyl]-1H-pyrazol-4-amine Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on 1-[2-(2,2,2-trifluoroethoxy)ethyl]-1H-pyrazol-4-amine
Research Brief on 1-[2-(2,2,2-trifluoroethoxy)ethyl]-1H-pyrazol-4-amine (CAS: 1251346-80-1) in Chemical Biology and Pharmaceutical Applications
1-[2-(2,2,2-trifluoroethoxy)ethyl]-1H-pyrazol-4-amine (CAS: 1251346-80-1) is a fluorinated pyrazole derivative that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural and pharmacological properties. This compound belongs to a class of heterocyclic amines that exhibit significant potential as building blocks for drug discovery, particularly in the development of kinase inhibitors and other targeted therapies. The trifluoroethoxyethyl moiety confers enhanced metabolic stability and membrane permeability, making this scaffold attractive for medicinal chemistry applications.
Recent studies have focused on the synthetic optimization of 1251346-80-1 and its derivatives, with particular emphasis on improving yield and purity for pharmaceutical applications. A 2023 publication in the Journal of Medicinal Chemistry reported an improved synthetic route starting from 4-nitropyrazole, achieving an overall yield of 68% through a four-step process involving N-alkylation and subsequent reduction. The synthetic methodology demonstrated excellent scalability up to kilogram quantities, addressing previous limitations in large-scale production.
In pharmacological investigations, 1-[2-(2,2,2-trifluoroethoxy)ethyl]-1H-pyrazol-4-amine has shown promising activity as a core structure for JAK kinase inhibitors. Molecular modeling studies published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that derivatives of this compound exhibit strong binding affinity to JAK2 and JAK3 isoforms, with IC50 values in the low nanomolar range. The trifluoroethoxy group was found to play a critical role in forming hydrophobic interactions with the kinase ATP-binding pocket, while the pyrazole nitrogen atoms participate in key hydrogen bonding interactions.
Current preclinical research has expanded the therapeutic potential of 1251346-80-1 derivatives beyond kinase inhibition. A recent study in ACS Chemical Biology (2024) demonstrated that certain structural analogs exhibit potent activity against Mycobacterium tuberculosis, with minimum inhibitory concentrations (MIC) as low as 0.5 μg/mL against drug-resistant strains. The mechanism appears to involve inhibition of mycobacterial membrane protein large 3 (MmpL3), suggesting potential applications in tuberculosis treatment.
From a drug metabolism perspective, pharmacokinetic studies of 1251346-80-1 derivatives have shown favorable profiles. Research published in Drug Metabolism and Disposition (2023) reported excellent oral bioavailability (>80% in rodent models) and half-life extension compared to non-fluorinated analogs. The trifluoroethoxy moiety significantly reduces oxidative metabolism by cytochrome P450 enzymes, addressing a common limitation of pyrazole-containing drugs.
Several pharmaceutical companies have included 1-[2-(2,2,2-trifluoroethoxy)ethyl]-1H-pyrazol-4-amine derivatives in their development pipelines. Patent analysis reveals increasing activity in this chemical space, with recent filings covering novel crystalline forms (WO202318765), prodrug derivatives (US2024014878), and combination therapies with checkpoint inhibitors (EP4155344). These developments suggest growing industry interest in this scaffold for oncology and immunology applications.
Future research directions for 1251346-80-1 derivatives include exploration of their potential in PROTAC (proteolysis targeting chimera) designs and as covalent inhibitors. Preliminary results presented at the 2024 American Chemical Society meeting showed successful incorporation of this scaffold into EGFR-targeting PROTACs, demonstrating efficient degradation of both wild-type and mutant EGFR proteins. The unique physicochemical properties of the trifluoroethoxy group appear to enhance cellular uptake and target engagement of these bifunctional molecules.
1251346-80-1 (1-[2-(2,2,2-trifluoroethoxy)ethyl]-1H-pyrazol-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)